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Compound of Interest

Compound Name: 3-Fluoro-4-methylanisole
CAS No.: 405-06-1
Cat. No.: B1304789

Get Quote

\ J

Technical Whitepaper: Characterization and Application of 3-Fluoro-4-methylanisole

Executive Summary

3-Fluoro-4-methylanisole (CAS 405-06-1) serves as a critical fluorinated building block in the
synthesis of agrochemicals and pharmaceutical intermediates. Its structural uniqueness lies in
the specific meta-fluoro, para-methyl substitution pattern relative to the methoxy group, which
imparts distinct metabolic stability and lipophilic characteristics compared to its non-fluorinated
analogs. This guide provides a rigorous analysis of its spectroscopic signature, validated
synthetic protocols, and application logic in medicinal chemistry.

Part 1: Molecular Identity & Physicochemical Profile

Before engaging in spectroscopic interpretation, the compound’s fundamental "vital statistics"
must be established to ensure identity verification during procurement or synthesis.
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Property Specification
IUPAC Name 3-Fluoro-4-methyl-1-methoxybenzene
Common Name 3-Fluoro-4-methylanisole
CAS Registry Number 405-06-1
C
Molecular Formula H
FO
Molecular Weight 140.15 g/mol
Boiling Point 160°C (at 760 mmHQ)
Density 1.046 g/cm
LogP (Predicted) ~2.6 (Lipophilic)
Appearance Colorless to pale yellow liquid

Part 2: Spectroscopic Analysis (The Core)

The definitive identification of 3-Fluoro-4-methylanisole relies on the interplay between the
fluorine atom (

F) and the aromatic protons/carbons. The fluorine atom introduces spin-spin coupling that splits
signals in both

H and

C NMR, acting as a built-in confirmation of substitution patterns.

Nuclear Magnetic Resonance (NMR) Interpretation

Experimental Solvent: CDCI

(Chloroform-d) Reference: TMS (

0.00 ppm)
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The proton spectrum is characterized by the "roof effect” in the aromatic region and distinct
coupling constants (

) due to the

F nucleus (Spin 1/2).

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Signal
Assignment

Shift (

ppm)

Multiplicity

Integration

Coupling (

Hz) &
Interpretation

Ar-OCH

3.78

Singlet (s) 3H

Characteristic
methoxy peak.
Usually shows
no resolvable
coupling to F (5

bonds away).

Ar-CH

2.22

Doublet (d) 3H

Hz. The methyl
group is ortho to
Fluorine,
resulting in a
distinct doublet
splitting.

Ar-H (C2)

6.55 - 6.65

Doublet of
Doublets (dd)

Located between
F and OMe.

Large
(ortho)
Hz; Small

Hz.

Ar-H (C6)

6.60 - 6.70

Doublet (d)ordd 1H

Ortho to OMe,
Parato F.

(para) is
negligible/broade

ning.
(to H5)

Hz.

Ar-H (C5)

7.05-7.15

Triplet-like (t) 1H

Ortho to Me,
Meta to F.

© 2026 BenchChem. All rights reserved. 4/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Overlap of
(to H6)
Hz and
(meta)

Hz.

Analyst Note: The diagnostic feature distinguishing this isomer from 4-fluoro-3-methylanisole is
the coupling of the methyl protons. In 3-fluoro-4-methylanisole, the methyl is ortho to the

fluorine, causing a clear doublet (

Hz). In the 4-fluoro-3-methyl isomer, the methyl is meta to fluorine, often appearing
as a singlet or broadened peak.

Carbon NMR provides the most definitive structural proof due to the large C-F coupling
constants.
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Coupling Constant

Shift (
Carbon Position Splitting Pattern (

ppm)

)

C3 (ipsoto F) ~161.5 Doublet (d) Hz (Huge splitting)
C1 (ipso to OMe) ~158.0 Doublet (d) Hz
C4 (ipso to Me) ~118.0 Doublet (d) Hz
C2 (Ortho to F) ~102.0 Doublet (d) Hz
C5 (Metato F) ~131.0 Doublet (d) Hz
C6 (Parato F) ~107.0 Singlet/Broad Hz (Often unresolved)
OCH 55.4 Singlet
CH 14.2 Doublet (d)

Hz

Infrared (FT-IR) Spectroscopy

C-F Stretch: Strong band at 1100-1250 cm

(asymmetric) and 1040 cm

(symmetric).

C-H (Aromatic): 3000-3100 cm

C-H (Aliphatic): 2850-2960 cm

C-0O-C (Ether) Stretch: Strong bands at 1250 cm
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(Methyl/Methoxy).

Part 3: Synthesis & Quality Control Protocol

The most robust route for research-scale synthesis is the Williamson Ether Synthesis starting
from 3-fluoro-4-methylphenol. This protocol minimizes side reactions common in electrophilic
fluorination.

Validated Synthetic Workflow

Reaction:

Step-by-Step Protocol:

Charge: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-
4-methylphenol (1.0 eq) in anhydrous acetone (0.5 M concentration).

o Base Addition: Add anhydrous Potassium Carbonate (K

CO
, 2.0 eq). The excess base ensures complete deprotonation of the phenol.

o Alkylation: Add Methyl lodide (Mel, 1.5 eq) dropwise via syringe. Caution: Mel is a
carcinogen; use a fume hood.

o Reflux: Heat the mixture to reflux (approx. 60°C) for 4—6 hours. Monitor via TLC
(Hexane:EtOAc 9:1). The starting phenol (more polar) should disappear; the anisole product
(less polar) will appear near the solvent front.

e Workup:

o Cool to room temperature.[1]

o Filter off the inorganic solids (K

CO

IKI).
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o Concentrate the filtrate under reduced pressure (Rotavap).

o Redissolve residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted
phenol) followed by Brine.

 Purification: Dry organic layer over MgSO

, filter, and concentrate. Purify via vacuum distillation (bp ~160°C at atm, lower under
vacuum) or flash chromatography if high purity (>99%) is required.

Visualization of Synthesis Logic

chogd("z 0eq) Add Mel (1.5 eq) TLC Check Conversion >98% Filter Solids Distillation
‘Acetone & Reflux 60°C, 4-6h (Hex:EtOAC 9:1) Wash 1M NaOH

Click to download full resolution via product page

Figure 1: Step-by-step synthetic pathway for the methylation of 3-fluoro-4-methylphenol.

Part 4: Application in Drug Design (Bioisosterism)

In medicinal chemistry, 3-Fluoro-4-methylanisole is rarely the final drug but a vital "scaffold
modifier."

The Fluorine Effect

Replacing a hydrogen (in 4-methylanisole) with fluorine (in the 3-position) alters the
physicochemical landscape:

o Metabolic Blocking: The C-F bond is metabolically inert. Placing F at the 3-position blocks
metabolic oxidation at that site, potentially increasing the half-life (

) of the molecule.

 Lipophilicity Modulation: Fluorine increases LogP, enhancing membrane permeability (blood-
brain barrier penetration).
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e Electronic Tuning: The strong electronegativity of F lowers the electron density of the
aromatic ring compared to the non-fluorinated anisole, affecting

stacking interactions in protein binding pockets.

Structural Activity Relationship (SAR) Logic

3-Fluoro-4-methylanisole

Scaffold

Metabolic Stability Lipophilicity (LogP) Electronic Effects
(Blocks CYP450 oxidation at C3) (Increases membrane permeability) (Modulates pi-cation interactions)

Click to download full resolution via product page

Figure 2: Impact of the 3-fluoro substitution on the pharmacological properties of the anisole
scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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